Cas no 1803825-07-1 (3-Fluoro-2-iodo-6-methoxypyridine)

• Product Name: 3-Fluoro-2-iodo-6-methoxypyridine
• CAS No: 1803825-07-1
• MF: C₆H₅FINO
• MW: 253.012877225876
• CID: 4905958
• Update Time: 2025-05-22

3-Fluoro-2-iodo-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-iodo-6-methoxypyridine

• Inchi： 1S/C6H5FINO/c1-10-5-3-2-4(7)6(8)9-5/h2-3H,1H3
• InChI Key： ZENFACPWBXUMJQ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1

Additional information on 3-Fluoro-2-iodo-6-methoxypyridine

3-Fluoro-2-iodo-6-methoxypyridine: A Comprehensive Overview

3-Fluoro-2-iodo-6-methoxypyridine (CAS No. 1803825-07-1) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique substitution pattern on the pyridine ring, exhibits a diverse range of chemical and biological properties. The presence of fluorine, iodine, and methoxy groups at specific positions on the aromatic ring contributes to its versatility and reactivity. Recent advancements in synthetic methodologies have further enhanced the accessibility and applicability of this compound, making it a valuable tool in modern chemical research.

The synthesis of 3-fluoro-2-iodo-6-methoxypyridine involves a series of carefully orchestrated reactions that highlight the importance of directing effects in aromatic substitution. The methoxy group at position 6 acts as a strong activating group, facilitating nucleophilic aromatic substitution at position 2. This property has been exploited in the development of novel synthetic routes, which have been extensively reported in recent literature. For instance, researchers have demonstrated the utility of this compound as an intermediate in the construction of bioactive molecules, such as kinase inhibitors and GPCR modulators.

One of the most notable applications of 3-fluoro-2-iodo-6-methoxypyridine lies in its role as a building block for drug discovery. The fluorine atom at position 3 introduces electronic effects that can modulate the pharmacokinetic properties of the resulting compounds. Similarly, the iodine atom at position 2 serves as an excellent leaving group, enabling further functionalization through nucleophilic substitution or coupling reactions. These features make it an ideal candidate for exploring novel therapeutic agents targeting various disease states, including cancer and neurodegenerative disorders.

Recent studies have also highlighted the potential of 3-fluoro-2-iodo-6-methoxypyridine in materials science. Its unique electronic structure makes it a promising candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into conjugated polymers significantly enhances their charge transport properties, paving the way for next-generation electronic devices.

In terms of chemical stability, 3-fluoro-2-iodo-6-methoxypyridine demonstrates remarkable resilience under a wide range of reaction conditions. However, its sensitivity to certain oxidizing agents necessitates careful handling during synthesis and purification. Advanced characterization techniques, such as NMR spectroscopy and X-ray crystallography, have been employed to elucidate its molecular structure and confirm its purity.

From an environmental perspective, the ecological impact of 3-fluoro-2-iodo-6-methoxypyridine remains a topic of interest. Studies suggest that its biodegradation pathways are influenced by the presence of halogen atoms, particularly iodine. Efforts are underway to develop sustainable synthetic routes that minimize waste generation and reduce environmental footprint.

In conclusion, 3-fluoro-2-iodo-6-methoxypyridine stands as a testament to the ingenuity of modern chemical synthesis and its far-reaching applications across multiple disciplines. As research continues to uncover new dimensions of its utility, this compound is poised to play an increasingly pivotal role in advancing both scientific knowledge and technological innovation.